Cas no 19841-74-8 (1,4-Cyclohexadiene,1-ethyl-)

• Product Name: 1,4-Cyclohexadiene,1-ethyl-
• CAS No: 19841-74-8
• MF: C₈H₁₂
• MW: 108.180882453918
• CID: 143187
• PubChem ID: 140619
• Update Time: 2025-04-19

1,4-Cyclohexadiene,1-ethyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Cyclohexadiene,1-ethyl-
• 1-Ethyl-1,4-cyclohexadiene
• 1-ethylcyclohexa-1,4-diene
• FT-0691026
• NSC102771
• 19841-74-8
• DTXSID40173585
• 1,4-Cyclohexadiene, 1-ethyl-
• NSC 102771
• PUQJLFYISQDJKP-UHFFFAOYSA-N
• AKOS006274310
• NSC-102771
• InChI=1/C8H12/c1-2-8-6-4-3-5-7-8/h3-4,7H,2,5-6H2,1H

• Inchi： 1S/C8H12/c1-2-8-6-4-3-5-7-8/h3-4,7H,2,5-6H2,1H3
• InChI Key： PUQJLFYISQDJKP-UHFFFAOYSA-N
• SMILES： C1(=CCC=CC1)CC

Computed Properties

• Exact Mass: 108.09396
• Monoisotopic Mass: 108.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 2.5

Experimental Properties

• Density: 0.841
• Boiling Point: 137.5°Cat760mmHg
• Flash Point: 19°C
• Refractive Index: 1.474
• PSA: 0
• LogP: 2.67280

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Branched unsaturated hydrocarbons